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Compound of Interest

Compound Name: 6-Bromoquinolin-2-amine

Cat. No.: B1338655 Get Quote

6-Bromoquinolin-2-amine is a chemical compound utilized in various research and

development applications, particularly in the synthesis of bioactive molecules for

pharmaceuticals.[1] Its structure, characterized by a bromine substitution on the quinoline ring,

makes it a valuable building block in medicinal chemistry.[1]

Quantitative Data Summary
The fundamental molecular properties of 6-Bromoquinolin-2-amine are summarized below.

Property Value Source

Molecular Formula C₉H₇BrN₂

PubChem[2], Chemical-

Suppliers[3], Santa Cruz

Biotechnology[4], Chem-

Impex[1]

Molecular Weight 223.07 g/mol

PubChem[2], Chemical-

Suppliers[3], Santa Cruz

Biotechnology[4], Chem-

Impex[1]

Monoisotopic Mass 221.97926 Da PubChem[2]

CAS Number 791626-58-9

Chemical-Suppliers[3], Santa

Cruz Biotechnology[4], Chem-

Impex[1]
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Experimental Protocols
The data presented in this guide are derived from computational methods and established

chemical databases. For instance, the molecular weight and formula are computed by

PubChem 2.2 (release 2025.04.14).[2] Detailed experimental protocols for determining these

properties, such as mass spectrometry for molecular weight verification or elemental analysis

for formula confirmation, would follow standard laboratory procedures. These are not detailed

here but are foundational techniques in analytical chemistry.

Data Visualization
The logical relationship between the compound's name, its empirical formula, and its calculated

molecular weight is illustrated below.
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Caption: Core properties of 6-Bromoquinolin-2-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1338655?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/17756
https://pubchem.ncbi.nlm.nih.gov/compound/6-Bromoquinolin-2-amine
https://pubchem.ncbi.nlm.nih.gov/compound/6-Bromoquinolin-2-amine
https://www.chemical-suppliers.eu/enp/bromoquinolin-amine-PX2576678
https://www.chemical-suppliers.eu/enp/bromoquinolin-amine-PX2576678
https://www.scbt.com/p/6-bromoquinolin-2-yl-amine-791626-58-9
https://www.benchchem.com/product/b1338655#6-bromoquinolin-2-amine-molecular-weight-and-formula
https://www.benchchem.com/product/b1338655#6-bromoquinolin-2-amine-molecular-weight-and-formula
https://www.benchchem.com/product/b1338655#6-bromoquinolin-2-amine-molecular-weight-and-formula
https://www.benchchem.com/product/b1338655#6-bromoquinolin-2-amine-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1338655?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1338655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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